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Compound of Interest

Compound Name: Azido-PEG1-amine

Cat. No.: B1666421

Introduction

The term "Azido-PEG1-amine" is a non-standard chemical name that generally refers to a
class of heterobifunctional crosslinkers. These molecules are essential tools in chemical
biology, drug development, and materials science. They feature an azide group (-Ns) at one
end and a primary amine group (-NH2) at the other, separated by a polyethylene glycol (PEG)
spacer. The azide allows for "click chemistry" reactions, while the amine enables conventional
amide bond formation.

This guide clarifies the chemical identity of molecules that fall under this general name and
provides a technical overview of their properties, synthesis, and applications. Given the
ambiguity of "PEGL," this document will focus on two common and relevant structures:

e 2-[2-(2-Azidoethoxy)ethoxy]ethanamine: A linker with two ethylene glycol units, often referred
to in commercial literature as Azido-PEG2-Amine. This molecule is a prime example of the
utility of short-chain PEG linkers.

o 3-Azidopropan-1l-amine: A non-PEG linker that contains the core azide and amine functional
groups separated by a simple alkyl chain. It is included here as a fundamental structure in
this class of reagents.

These linkers are widely used to conjugate molecules, such as attaching drugs to antibodies to
form Antibody-Drug Conjugates (ADCSs), linking imaging agents to targeting ligands, or
functionalizing surfaces.[1][2][3]
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Core Compound Profile: 2-[2-(2-
Azidoethoxy)ethoxy]ethanamine

This molecule is a versatile bifunctional crosslinker featuring an amine group and an azide
group connected by a two-unit PEG chain.[4] The PEG spacer enhances water solubility and
can reduce aggregation of the conjugated biomolecules.[3][5]

Chemical Structure and Properties

The structure consists of an amino group, two repeating ethoxy units, and a terminal azide.

Table 1. Chemical Identifiers and Properties of 2-[2-(2-Azidoethoxy)ethoxy]ethanamine

Property Value

IUPAC Name 2-[2-(2-Azidoethoxy)ethoxy]ethanamine

Azido-PEG2-Amine, N3-PEG2-CH2CH2NH2, 8-

Synonyms Azido-3,6-dioxaoctan-1-amine[6]

CAS Number 166388-57-4[6]

Molecular Formula CeH14N4O2[6]

Molecular Weight 174.20 g/mol [6]

Appearance Colorless to light yellow oil[4]

Solubility Soluble in Water, DMSO, DMF, DCM[4][7]
Storage Conditions -20°C, protect from light[4]

Experimental Protocol: Synthesis

The synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanamine can be performed in a multi-step
process starting from 2-[2-(2-hydroxyethoxy)ethoxy]ethyl chloride.[8][9][10]

Step 1: Azidation of the Starting Alcohol
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Dissolve 2-[2-(2-Hydroxyethoxy)ethoxy]ethyl chloride (e.g., 15 g, 88.9 mmol), sodium iodide
(Nal, 4.06 g, 27.1 mmol), and sodium azide (NaNs, 45.3 mg, 697 mmol) in distilled water (90
mL).[10]

Stir the solution at 50°C for 48 hours.[10]
After cooling, extract the reaction mixture three times with ethyl acetate.[10]

Combine the organic layers, dry over anhydrous NazSQOa4, and evaporate the solvent under
reduced pressure to yield 2-[2-(2-azidoethoxy)ethoxy]ethanol as a yellow oil.[10]

Step 2: Tosylation of the Alcohol

Dissolve the product from Step 1 (e.g., 8 g, 45.7 mmol) in tetrahydrofuran (THF, 22.4 mL)
and cool the solution to 0°C.[10]

Add 6 M sodium hydroxide (NaOH, 20.8 mL) followed by p-toluenesulfonyl chloride (TsCl,
13.1 g, 68.6 mmol).[10]

Stir the reaction mixture for 1 hour at room temperature under a nitrogen atmosphere.[10]
Extract the solution four times with diethyl ether.[8]

Wash the combined organic layer with 1 M NaOH, dry, and evaporate the solvent to obtain 2-
[2-(2-azidoethoxy)ethoxy]ethyl tosylate.[8][10]

Step 3: Amination of the Tosylate

Dissolve the tosylate from Step 2 (e.g., 8 g, 24.3 mmol) in THF (95.9 mL).[8]
Add a 28% ammonia solution (14.8 mL, 365 mmol).[8]

Stir the reaction mixture at 40°C for 96 hours.[8]

Add distilled water (50 mL) and wash the mixture with diethyl ether.[8]

Extract the aqueous layer with dichloromethane.[8]
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e Dry the combined dichloromethane layers over NazSOa and evaporate the solvent to obtain
the final product, 2-[2-(2-azidoethoxy)ethoxy]ethanamine, as a yellow oil.[8]

Step 1: Azidation

G-[2-(2-Hydroxyethoxy)ethoxy]ethyl chlorida

Y
NaN3, Nal
in H20, 50°C

A\

G-[Z-(2-Azidoethoxy)ethoxy]ethanoD

Step 2: Tosylation

G-[Z-(2-Azidoethoxy)ethoxy]ethanoD

Y
TsCl, NaOH
in THF, 0°C to RT

A\

[2-[2-(2-Azidoethoxy)ethoxy]ethyl tosylata

Step 3: Amination

[2-[2-(2-Azidoethoxy)ethoxy]ethyl tosylata

Y
Ammonia (aq)
in THF, 40°C

A\

G—[Z-(2-Azidoethoxy)ethoxy]ethanamina
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Synthesis workflow for 2-[2-(2-Azidoethoxy)ethoxy]ethanamine.

Alternative Compound Profile: 3-Azidopropan-1-

amine

This compound is a simple, water-soluble crosslinker with an azide and an amine group

separated by a three-carbon alkyl chain.[11] It is used when a short, non-PEG spacer is

desired.

Chemical Structure and Properties

Table 2: Chemical Identifiers and Properties of 3-Azidopropan-1-amine

Property Value
IUPAC Name 3-Azidopropan-1-amine[12]
3-Azidopropylamine, 1-Amino-3-
Synonyms ]
azidopropane[12]
CAS Number 88192-19-2[12]

Molecular Formula

CsHsN4[12]

Molecular Weight 100.12 g/mol [12]

Appearance Liquid[13]

Density 1.020 g/mL at 25°C[13]

Boiling Point 50°C at 15 mmHg[11]

Solubility Soluble in DMSO, DMF, DCM, Chloroform, THF,

and Water[7][11]

Storage Conditions

-20°C[13]

Key Experimental Protocols and Applications
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Azido-PEG-amine linkers are primarily used in bioconjugation via two orthogonal reactions:
amide coupling at the amine terminus and click chemistry at the azide terminus.

Protocol: Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

The azide group reacts with a terminal alkyne in the presence of a copper(l) catalyst to form a
stable triazole linkage. This "click" reaction is highly efficient and bioorthogonal.[14][15]

Materials:

Azide-functionalized molecule (e.g., Azido-PEG-amine linker attached to a protein).

Alkyne-functionalized molecule (e.g., a small molecule drug with an alkyne handle).

Copper(ll) sulfate (CuSOa) stock solution (e.g., 20 mM in water).[14]

Ligand stock solution (e.g., THPTA, 100 mM in water).[14]

Reducing agent stock solution (e.g., Sodium Ascorbate, 300 mM in water, freshly prepared).
[14]

Phosphate-buffered saline (PBS).
Procedure:

e Prepare the reaction mixture by adding the azide- and alkyne-containing molecules to a
microcentrifuge tube in PBS.

e Add the THPTA ligand solution to the tube, followed by the CuSOa solution, and mix briefly.
[14]

« Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[14]

o Vortex the mixture gently. Protect the reaction from light and incubate at room temperature
for 30-60 minutes.[14]
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¢ The resulting conjugate can be purified by standard methods such as size-exclusion
chromatography (SEC) or dialysis.

| ]
Molecule A iy A Molecule B ! Alkyne Group |
(e.g., Protein) Gmdo PEG-Amine Llnkea (e.g., Drug) E (-C=CH) :

Amide Coupling
(see 3.2)

\ CuAAC Click Chemistry
Molecule A with
Azide Linker

Cu(l) Catalyst
(from CuSO4 + Na Ascorbate)

Y
Molecule B with
Alkyne Group

Molecule A-Linker-Molecule B
Conjugate

Click to download full resolution via product page

Workflow for bioconjugation using CuUAAC click chemistry.

Protocol: Amine Coupling to Carboxylic Acids (via NHS
Ester)

The primary amine of the linker readily reacts with activated carboxylic acids, such as N-
hydroxysuccinimide (NHS) esters, to form a stable amide bond. This is a common method for
labeling proteins at their lysine residues or C-terminus.

Materials:
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» Molecule with a carboxylic acid group (e.g., a protein).

e N-Hydroxysuccinimide (NHS).

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

o Azido-PEG-Amine linker.

 Activation Buffer (e.g., MES buffer, pH 6.0).

e Coupling Buffer (e.g., PBS, pH 7.4).

Procedure:

 Activation: Dissolve the carboxyl-containing molecule in Activation Buffer. Add EDC and NHS
to activate the carboxylic acid groups, forming an NHS ester. Incubate for 15-30 minutes at
room temperature.

e Coupling: Add the Azido-PEG-Amine linker to the activated molecule solution. Adjust the pH
to 7.4 with Coupling Buffer if necessary.

» Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

e Quench the reaction by adding a small molecule amine (e.g., Tris or hydroxylamine).

 Purify the resulting azide-functionalized molecule using dialysis or desalting columns to
remove excess linker and reagents.

Step 1: Carboxyl Activation

. EDC, NHS Protein-CO-NHS
A ek pH 6.0 (Activated Ester)
Step 2: Amide Coupling
Protein-CO-NH-PEG-N3
RENHFISEANE (Azide-Functionalized ProteinD
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Amide bond formation via an activated NHS ester intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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